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Compound of Interest

Compound Name: Coriphosphine O

Cat. No.: B1215513 Get Quote

An In-depth Technical Guide to the Safe Handling of Coriphosphine O in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensure laboratory safety and data integrity. This guide

provides a comprehensive overview of the safety and handling guidelines for Coriphosphine
O, a fluorescent dye commonly used in various biological and chemical research applications.

Chemical and Physical Properties
Coriphosphine O, with the CAS number 5409-37-0, is an orange to dark red powder or

crystalline solid.[1] It is soluble in water.[1] A summary of its key chemical and physical

properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Coriphosphine O
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Property Value Reference

CAS Number 5409-37-0 [1][2][3]

Molecular Formula C₁₆H₁₈ClN₃ [1][3]

Molecular Weight 287.79 g/mol [1][3]

Appearance
Orange to Amber to Dark red

powder to crystal
[1]

Solubility Soluble in water [1]

Synonyms
Coriphosphine O, C.I. Basic

Yellow 7, CI 46020
[2][3]

Hazard Identification and Classification
Coriphosphine O is classified as a hazardous substance. The GHS hazard classifications and

statements are summarized in Table 2. The primary hazards include acute oral toxicity, skin

and eye irritation, and potential respiratory irritation. It is also very toxic to aquatic life with long-

lasting effects.

Table 2: GHS Hazard Classification for Coriphosphine O
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Source:[1]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Coriphosphine O, appropriate personal protective equipment

must be worn at all times when handling this substance.

Table 3: Recommended Personal Protective Equipment for Handling Coriphosphine O

PPE Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

For operations where dust may be generated, a

NIOSH-approved particulate respirator is

recommended.

Safe Handling and Storage Procedures
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Proper handling and storage are crucial to minimize exposure risk and maintain the chemical's

integrity.

Handling:
Avoid contact with skin and eyes.[4]

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.[4]

Use only in a well-ventilated area.

Avoid release to the environment.[1]

Storage:
Store in a tightly closed container.[4]

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

The following diagram illustrates the general workflow for safely handling Coriphosphine O in

a laboratory setting.
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Preparation

Handling

Post-Handling

Don appropriate PPE:
- Safety goggles

- Lab coat
- Nitrile gloves

Set up work area in a
well-ventilated space

(e.g., fume hood)

Gather all necessary
materials and equipment

Carefully weigh the
required amount of
Coriphosphine O

Proceed to handling

Dissolve in the
appropriate solvent

Perform the
experimental procedure

Decontaminate work
surfaces and equipment

Proceed to cleanup

Dispose of waste in
accordance with institutional

and local regulations

Remove and dispose of
contaminated PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Coriphosphine O.
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[4]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

develops or persists.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention immediately.[4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician or poison control center immediately.[4]

Spill Response:
In the case of a spill, follow these steps:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Prevent further leakage or spillage if safe to do so.

Absorb the spill with inert material (e.g., vermiculite, sand, or earth).

Collect the spilled material and place it in a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable decontamination solution.

Dispose of all contaminated materials as hazardous waste according to local regulations.
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The following diagram outlines the decision-making process for responding to a

Coriphosphine O spill.

Coriphosphine O Spill Occurs

Is the spill major
(large quantity, wide area)?

Evacuate the area
and call emergency

services

Yes
Are you trained and

equipped to handle the spill?

No

No

Don appropriate PPE
(gloves, goggles, respirator)

Yes

Contain the spill with
inert absorbent material

Carefully collect the
material into a labeled

waste container

Decontaminate the
spill area

Dispose of waste
according to regulations
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Click to download full resolution via product page

Emergency spill response for Coriphosphine O.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Hazardous combustion products may include

carbon oxides, nitrogen oxides, and hydrogen chloride gas.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Toxicological Information
The primary route of exposure is through ingestion, with Coriphosphine O classified as

harmful if swallowed. It is also known to cause skin and serious eye irritation. Inhalation of dust

may lead to respiratory tract irritation. Currently, no specific quantitative toxicity data such as

LD50 or LC50 values are readily available in the public domain for Coriphosphine O.

Furthermore, detailed experimental protocols for the existing toxicity classifications have not

been made publicly available by the manufacturers or regulatory bodies.

Ecological Information
Coriphosphine O is classified as very toxic to aquatic life with long-lasting effects. Therefore, it

is imperative to prevent its release into the environment. All waste containing this chemical

should be treated as hazardous and disposed of according to strict environmental regulations.

This guide is intended to provide comprehensive safety and handling information for

Coriphosphine O in a laboratory setting. It is crucial for all personnel to be thoroughly familiar

with these guidelines and to have access to the full Safety Data Sheet (SDS) before working

with this chemical. Always prioritize safety and adhere to all institutional and regulatory

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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